Cas no 503629-25-2 (1,4-Benzenediamine, N-[3-(4-methyl-1-piperazinyl)propyl]-)

• Product Name: 1,4-Benzenediamine, N-[3-(4-methyl-1-piperazinyl)propyl]-
• CAS No: 503629-25-2
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 365057
• PubChem ID: 21975027
• Update Time: 2025-04-19

1,4-Benzenediamine, N-[3-(4-methyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-[3-(4-methyl-1-piperazinyl)propyl]-
• 4-N-[3-(4-methylpiperazin-1-yl)propyl]benzene-1,4-diamine
• N1-[3-(4-methyl-1-piperazinyl)propyl]-1,4-Benzenediamine
• DTXSID90621006
• N-[3-(4-Methyl-piperazin-1-yl)-propyl]-benzene-1,4-diamine
• N~1~-[3-(4-Methylpiperazin-1-yl)propyl]benzene-1,4-diamine
• N-[3-(4-methyl-piperazin-1-yl)- propyl]-benzene-1,4-diamine
• 503629-25-2
• FT-0715121
• SCHEMBL3576656
• MEMCCQUMSXPDPE-UHFFFAOYSA-N

• Inchi： 1S/C14H24N4/c1-17-9-11-18(12-10-17)8-2-7-16-14-5-3-13(15)4-6-14/h3-6,16H,2,7-12,15H2,1H3
• InChI Key： MEMCCQUMSXPDPE-UHFFFAOYSA-N
• SMILES： N1(CCCNC2C=CC(=CC=2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 248.20032
• Monoisotopic Mass: 248.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.53